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Compound of Interest

Compound Name: 2-Fluorobenzoic acid

Cat. No.: B139757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Fluorobenzoic acid (CAS No. 445-29-4), a key

intermediate in the synthesis of pharmaceuticals and agrochemicals. It covers essential safety

and handling information, detailed experimental protocols, and insights into its role in chemical

synthesis and potential biological activities.

Chemical and Physical Properties
2-Fluorobenzoic acid is a white to light yellow crystalline powder.[1] Its physical and chemical

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₇H₅FO₂ [2]

Molecular Weight 140.11 g/mol [2]

Melting Point 122-125 °C [1]

Boiling Point Not available

Flash Point 101.8 °C [3]

Density 1.46 g/cm³

Water Solubility 7.2 g/L at 25 °C

pKa 3.27 at 25 °C

Appearance
White to light yellow crystalline

powder

Odor Odorless

Safety and Hazard Information
2-Fluorobenzoic acid is classified as an irritant and requires careful handling. The Globally

Harmonized System (GHS) classifications are summarized below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

NFPA 704 Diamond:

Health (Blue): 2 - Moderate hazard
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Flammability (Red): 1 - Slight hazard

Instability (Yellow): 0 - Stable

Special (White): -

Toxicological Data
Route Species Value Reference(s)

Intravenous LD50 Mouse 180 mg/kg

Handling, Storage, and Disposal
Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Use only in a well-ventilated area.

Wash hands thoroughly after handling.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Storage:

Store in a cool, dry, well-ventilated place.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.
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First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention.

Skin Contact

Wash off immediately with

plenty of soap and water while

removing all contaminated

clothing and shoes. Get

medical attention if irritation

occurs.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Get

medical attention.

Ingestion

Clean mouth with water. Do

NOT induce vomiting. Get

medical attention.

Fire and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.

Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,

and hydrogen fluoride.
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust. Do not let the chemical enter the environment.

Experimental Protocols and Applications
2-Fluorobenzoic acid is a versatile building block in organic synthesis, particularly for

pharmaceuticals and agrochemicals.

Synthesis of 2-Fluorobenzoic Acid via Nucleophilic
Fluorination
This protocol describes a method for the synthesis of 2-fluorobenzoic acids from 1-

arylbenziodoxolones.

Methodology:

Place 1-arylbenziodoxolone (0.1 mmol), CH₂Cl₂ (1 mL), and CF₃COOH (100 µL) in a

Schlenk flask.

Stir the reaction mixture for 1 minute at room temperature.

Evaporate the solvent and dry the residue under a vacuum.

Add CsF (0.3 mmol), TEMPO (0.1 mmol), and dry DMF (500 µL) to the residue under an

argon atmosphere.

Stir the reaction mixture for 20-30 minutes at 130-150 °C.

Add water (3 mL) and CH₂Cl₂ (3 mL) to the reaction mixture.

Discard the organic layer.
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To the aqueous layer, add HCl (100 µL, 37%) and CH₂Cl₂ (3 mL).

Shake the mixture for a minute, then separate the organic layer.

Dry the organic layer with Na₂SO₄, evaporate the solvent, and analyze the residue.

Starting Materials

Reaction Workup & Purification Product

1_Arylbenziodoxolone

Stirring at 130-150°C

CsF, TEMPO, DMF

Liquid-Liquid Extraction Drying & Evaporation 2_Fluorobenzoic_Acid

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Fluorobenzoic acid.

Role as a Precursor in Drug Synthesis
2-Fluorobenzoic acid serves as an intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).

Meclofenamic Acid: This nonsteroidal anti-inflammatory drug (NSAID) can be synthesized

from 2-fluorobenzoic acid.

Tritriazole: This compound is a fungicide where 2-fluorobenzoic acid is a key precursor.
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Pharmaceuticals Agrochemicals

2_Fluorobenzoic_Acid

Meclofenamic Acid
(NSAID)

Multi-step Synthesis

Tritriazole
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Start

Prepare Stock Solutions
(Compound, Enzyme, Substrate)

Set up 96-well Plate
(Buffer, Compound, Enzyme)

Pre-incubate at RT

Add Fluorescent Substrate

Incubate at Optimal Temperature

Measure Fluorescence

Calculate % Inhibition & IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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